Cas no 937690-59-0 (3-AMINO-N-(PROPAN-2-YL)PROPANAMIDE)

• Product Name: 3-AMINO-N-(PROPAN-2-YL)PROPANAMIDE
• CAS No: 937690-59-0
• MF: C₆H₁₄N₂O
• MW: 130.188161373138
• MDL: MFCD09036524
• CID: 3159847
• PubChem ID: 16785935
• Update Time: 2025-04-21

3-AMINO-N-(PROPAN-2-YL)PROPANAMIDE Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-N-(PROPAN-2-YL)PROPANAMIDE
• AKOS000140850
• propanamide, 3-amino-N-(1-methylethyl)-, hydrochloride
• EN300-29502
• AB01002295-01
• ALBB-022648
• CS-0249002
• SCHEMBL3205737
• 937690-59-0
• 3-amino-N-(propan-2-yl)propanamide hydrochloride

• MDL： MFCD09036524
• Inchi： 1S/C6H14N2O/c1-5(2)8-6(9)3-4-7/h5H,3-4,7H2,1-2H3,(H,8,9)
• InChI Key： GAECNGVBKMNHGG-UHFFFAOYSA-N
• SMILES： O=C(CCN)NC(C)C

Computed Properties

• Exact Mass: 130.110613074Da
• Monoisotopic Mass: 130.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 91.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 55.1Ų